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Compound of Interest

Compound Name: Azido-PEG2-alcohol

Cat. No.: B1666423

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data, handling precautions, and
experimental protocols for Azido-PEG2-alcohol (CAS RN: 139115-90-5). This bifunctional
linker is a valuable tool in bioconjugation, particularly in "click chemistry" applications for drug
development and proteomics. Due to its azide functional group, adherence to strict safety

protocols is imperative.

Chemical and Physical Properties

Azido-PEG2-alcohol, also known as 2-(2-azidoethoxy)ethanol, is a small organic molecule
featuring a terminal azide group and a hydroxyl group, connected by a two-unit polyethylene
glycol (PEG) spacer. This hydrophilic spacer enhances solubility in aqueous media.[1][2][3]
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Property Value Source
Chemical Formula CaH9N30:2 [21[3114]
Molecular Weight 131.13 g/mol [2][5]
CAS Number 139115-90-5 [2][4]1[5]
Appearance Liquid [2]
Purity Typically >95% [6]

Short term (days to weeks) at

0-4°C; Long term (months to
Storage . [2]

years) at -20°C. Store in a dry,

dark place.

Soluble in DMSO. The PEG
Solubility spacer increases aqueous [11[2]

solubility.

Safety Data and Hazard Information

While some supplier Safety Data Sheets (SDS) classify Azido-PEG2-alcohol as "not classified
as a hazard," it is crucial to handle it with the utmost care due to the presence of the azide
group.[4] Organic azides are a class of energetic compounds that can be sensitive to heat,
shock, and friction.[7][8]
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Hazard Statement

Precautionary Statement

H315: Causes skin irritation.[9][10]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[9][11]

H319: Causes serious eye irritation.[9][10]

P264: Wash skin thoroughly after handling.[9]
[11]

H335: May cause respiratory irritation.[9][10]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[9][11]

Not explicitly stated for this compound, but

organic azides can be explosive.

P370+P372+P380+P373: In case of fire:
Explosion risk. Evacuate area. DO NOT fight fire

when fire reaches explosives.[11]

General Hazards of Organic Azides:

o Explosive Potential: Organic azides can decompose explosively, especially with heat, light,

friction, or pressure.[8] The stability of an organic azide is influenced by its carbon-to-

nitrogen ratio.[12]

o Toxicity: The azide ion has a toxicity similar to the cyanide ion.[4]

» Incompatibility: Avoid contact with strong oxidizing agents, acids, and heavy metals (which

can form highly explosive metal azides).[4][12] Halogenated solvents like dichloromethane

and chloroform should never be used as reaction media with azides, as this can lead to the

formation of extremely unstable di- and tri-azidomethane.[4][12]

Experimental Protocols and Handling Precautions

The following protocols are generalized and should be adapted to specific experimental needs

in consultation with institutional safety guidelines.

General Handling and Storage

All manipulations involving Azido-PEG2-alcohol should be conducted in a well-ventilated

chemical fume hood.[13]

Personal Protective Equipment (PPE):
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o Safety goggles or a face shield.

o Chemical-resistant gloves (nitrile gloves are commonly used).[7]

o Alab coat.

Storage:

» Store in a tightly sealed container in a cool, dark, and well-ventilated area.[7][11]

» Store away from incompatible materials such as oxidizing agents, acids, and metals.[4][7]

e For long-term storage, -20°C is recommended.[2]

Handling:

Use only plastic or ceramic spatulas for transferring the material; never use metal spatulas.
[71[13]

Avoid grinding, scratching, or subjecting the compound to friction.[7]

Work on the smallest possible scale.[13]

Ensure that the work area is free of incompatible substances.

Representative Protocol for a Copper(l)-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC) "Click" Reaction

Azido-PEG2-alcohol is frequently used in CUAAC reactions to conjugate with alkyne-
containing molecules.[8]

Materials:
e Azido-PEG2-alcohol
o Alkyne-containing molecule of interest

o Copper(ll) sulfate (CuSOa)
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e Sodium ascorbate

e A copper-chelating ligand (e.g., THPTA or TBTA)

o Appropriate solvent (e.g., water, DMSO, or a mixture)
Procedure:

e Preparation of Stock Solutions:

o

Prepare a stock solution of Azido-PEG2-alcohol in a suitable solvent (e.g., DMSO).

[¢]

Prepare a stock solution of the alkyne-containing molecule.

[¢]

Prepare a stock solution of CuSOas in water.

[e]

Prepare a fresh stock solution of sodium ascorbate in water immediately before use.

o

Prepare a stock solution of the copper ligand.

o Reaction Setup:

o

In a reaction vessel, combine the alkyne-containing molecule and an excess of Azido-
PEG2-alcohol in the chosen solvent.

[¢]

Add the copper ligand to the mixture.

Add the CuSOa solution.

[e]

o

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.
e Reaction Conditions:
o The reaction is typically carried out at room temperature.

o Reaction times can range from 30 minutes to a few hours. Monitor the reaction progress
by an appropriate analytical method (e.g., TLC, LC-MS).

e Work-up and Purification:
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o Once the reaction is complete, the product can be purified using standard techniques such
as column chromatography, precipitation, or dialysis, depending on the nature of the
product.

Visualizing Safety and Experimental Workflows

To further clarify the handling and application of Azido-PEG2-alcohol, the following diagrams
illustrate key logical relationships and workflows.

General Hazards of Organic Azides
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Caption: Logical diagram of organic azide hazards and their triggers.
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Safe Handling Workflow for Azido-PEG2-alcohol

Preparation

Review SDS and SOPs

Don Appropriate PPE

(Goggles, Gloves, Lab Coat)

Prepare Work Area in Fume Hood

Handling

Weigh and Transfer
(Use non-metal spatula)

Reaction Setup
(Avoid incompatible materials)

Monitor Reaction

Cleanup agd Disposal

Quench Excess Azide (if necessary)

:

Segregate Azide Waste

v

Decontaminate Glassware and Surfaces

:

Dispose of Waste via
EH&S Protocols

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of Azido-PEG2-alcohol.
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Emergency Procedures

Skin Contact: Immediately wash the affected area with copious amounts of soap and water for
at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water. Seek immediate medical attention.

Spills: For small spills within a fume hood, absorb the material with an inert absorbent (e.g.,
sand or vermiculite) and place it in a tightly sealed container for disposal.[4] For larger spills,
evacuate the area and contact your institution's environmental health and safety department.
[13]

Disclaimer: This guide is intended for informational purposes only and does not supersede any
local, state, or federal regulations or institutional safety guidelines. Always consult the most
recent Safety Data Sheet for Azido-PEG2-alcohol and your institution's standard operating
procedures before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. axispharm.com [axispharm.com]
e 2. Azido-PEG2-alcohol | 139115-90-5 | FA177150 | Biosynth [biosynth.com]

e 3. medkoo.com [medkoo.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://www.benchchem.com/product/b1666423?utm_src=pdf-body
https://www.benchchem.com/product/b1666423?utm_src=pdf-custom-synthesis
https://axispharm.com/wp-content/uploads/AP11220.pdf
https://www.biosynth.com/p/FA177150/139115-90-5-azido-peg2-alcohol
https://www.medkoo.com/products/28173
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. ucd.ie [ucd.ie]

. chemscene.com [chemscene.com]
. precisepeg.com [precisepeg.com]
. uvic.ca [uvic.ca]

. medchemexpress.com [medchemexpress.com]

°
© (0] ~ [o2] ol H

. aksci.com [aksci.com]

e 10. 2-(2-(2-Azidoethoxy)ethoxy)ethanol | C6H13N303 | CID 11008438 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 11. echemi.com [echemi.com]
o 12. safety.pitt.edu [safety.pitt.edu]
e 13. artscimedia.case.edu [artscimedia.case.edu]

 To cite this document: BenchChem. [Azido-PEG2-Alcohol: A Technical Guide to Safe
Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666423#azido-peg2-alcohol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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